Cas no 876926-22-6 (Trichothec-9-en-8-one,3-(acetyl-d3-oxy)-12,13-epoxy-7,15-dihydroxy-, (3a,7a)-)

• Product Name: Trichothec-9-en-8-one,3-(acetyl-d3-oxy)-12,13-epoxy-7,15-dihydroxy-, (3a,7a)-
• CAS No: 876926-22-6
• MF: C₁₇H₂₂O₇
• MW: 341.370871067047
• CID: 710024
• PubChem ID: 16212214
• Update Time: 2025-04-19

Trichothec-9-en-8-one,3-(acetyl-d3-oxy)-12,13-epoxy-7,15-dihydroxy-, (3a,7a)- Chemical and Physical Properties

Names and Identifiers

• Trichothec-9-en-8-one,3-(acetyl-d3-oxy)-12,13-epoxy-7,15-dihydroxy-, (3a,7a)-
• 3-Acetyl-d3-deoxynivalenol solution
• 3-d3-AcDON
• DTXSID40583584
• 3-d3-Acetyldeoxynivalenol solution,100 mug/ml in acetonitrile,oekanal
• [(1R,2R,3S,7R,9R,10R,12S)-3-Hydroxy-2-(hydroxymethyl)-1,5-dimethyl-4-oxospiro[8-oxatricyclo[7.2.1.02,7]dodec-5-ene-12,2'-oxirane]-10-yl] 2,2,2-trideuterioacetate
• 876926-22-6
• (3beta,7alpha)-7,15-Dihydroxy-8-oxo-12,13-epoxytrichothec-9-en-3-yl (~2~H_3_)acetate

• Inchi： 1S/C17H22O7/c1-8-4-11-16(6-18,13(21)12(8)20)15(3)5-10(23-9(2)19)14(24-11)17(15)7-22-17/h4,10-11,13-14,18,21H,5-7H2,1-3H3/t10-,11-,13-,14-,15-,16-,17+/m1/s1/i2D3
• InChI Key： ADFIQZBYNGPCGY-POMOKOCZSA-N
• SMILES： O1C[C@]21[C@H]1[C@@H](C[C@]2(C)[C@@]2(CO)[C@@H](C(C(C)=C[C@H]2O1)=O)O)OC(C([2H])([2H])[2H])=O

Computed Properties

• Exact Mass: 341.15538327g/mol
• Monoisotopic Mass: 341.15538327g/mol
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 657
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 106Ų

Experimental Properties

• Density: 1.43
• Boiling Point: 518.8°C at 760 mmHg
• Flash Point: 189.3°C
• Refractive Index: 1.595
• PSA: 105.59000
• LogP: -0.26690

Trichothec-9-en-8-one,3-(acetyl-d3-oxy)-12,13-epoxy-7,15-dihydroxy-, (3a,7a)- Security Information

• Hazardous Material transportation number：UN 1648 3 / PGII
• Hazard Category Code： 11-20/21/22-36
• Safety Instruction： 16-36/37
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Trichothecenes
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Trichothecenes